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Introduction

Propamocarb is a systemic fungicide belonging to the carbamate chemical class, specifically
targeting Oomycetes, a group of fungus-like eukaryotic microorganisms that includes the
destructive plant pathogen Pythium.[1][2][3] It is widely utilized in agriculture, greenhouse and
nursery settings, and turf management to control diseases such as damping-off, and root rot
caused by Pythium species.[4] Propamocarb is absorbed by the plant's roots and translocated
systemically through the xylem to provide both preventative and curative protection against
Pythium infections.[1][5][6] This document provides detailed application notes and experimental
protocols for the use of propamocarb in controlling Pythium root rot, intended for a scientific
audience.

Mechanism of Action

Propamocarb's primary mode of action is the disruption of fungal cell membrane synthesis by
inhibiting the biosynthesis of phospholipids and fatty acids.[1][7] This interference compromises
the structural integrity of the fungal cell membranes, leading to a cessation of mycelial growth
and the prevention of spore germination and production.[1][6] This multi-site action is a key
attribute, as it is believed to lower the risk of resistance development in target pathogens.[1]
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Below is a diagram illustrating the proposed mechanism of action of propamocarb on Pythium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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